Cas no 1196993-60-8 (6-(4-methyl-1-piperazinyl)-9H-Purin-2-amine)

• Product Name: 6-(4-methyl-1-piperazinyl)-9H-Purin-2-amine
• CAS No: 1196993-60-8
• MF: C₁₀H₁₅N₇
• MW: 233.273000001907
• CID: 1101413
• PubChem ID: 46228161
• Update Time: 2025-04-20

6-(4-methyl-1-piperazinyl)-9H-Purin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-(4-methyl-1-piperazinyl)-9H-Purin-2-amine
• SCHEMBL20093538
• 6-(4-methylpiperazin-1-yl)-7H-purin-2-amine
• PD182751
• 6-(4-Methylpiperazin-1-yl)-9H-purin-2-amine
• AO-022/43513005
• 1196993-60-8
• STL490826
• CHEMBL594694
• BDBM50304514
• 6-(4-methyl-1-piperazinyl)-9H-purin-2-ylamine
• BBL036459
• AKOS030504399

• Inchi： 1S/C10H15N7/c1-16-2-4-17(5-3-16)9-7-8(13-6-12-7)14-10(11)15-9/h6H,2-5H2,1H3,(H3,11,12,13,14,15)
• InChI Key： HZZXEPZFOVOWIN-UHFFFAOYSA-N
• SMILES： N1(C2C3=C(N=CN3)N=C(N)N=2)CCN(C)CC1

Computed Properties

• Exact Mass: 233.13889351g/mol
• Monoisotopic Mass: 233.13889351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 87Ų